1-(4-ethylphenyl)-5-(2-furylmethyl)-1,3,5-triazinane-2-thione

• IUPAC Name: 1-(4-ethylphenyl)-5-(furan-2-ylmethyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C16H19N3OS/c1-2-13-5-7-14(8-6-13)19-12-18(11-17-16(19)21)10-15-4-3-9-20-15/h3-9H,2,10-12H2,1H3,(H,17,21)
• InChI Key: QELPBKJZRJNMCP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CN(CNC2=S)CC3=CC=CO3
• Molecular Formula: C16H19N3OS
• DSSTOX Substance ID: DTXSID101323315
• Molecular Weight: 301.4 g/mol
• Solubility: 11.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 677018-15-4

Description

Synthesis Analysis

The synthesis of triazine derivatives typically involves the cyclization of appropriate precursors. For related compounds, such as 4-ethyl-5-(2-hydroxyphenyl)-2H-1,2,4-triazole-3(4H)-thione, methods involve quantum chemical calculations and spectral techniques to characterize the synthesized compounds (Koparır et al., 2013). These approaches can provide insights into the synthesis process of 1-(4-ethylphenyl)-5-(2-furylmethyl)-1,3,5-triazinane-2-thione.

Molecular Structure Analysis

Triazine derivatives exhibit interesting molecular geometries and structural features. For instance, studies on similar compounds, such as 4-(2-phenylethyl)-5-(2-furyl)-2, 4-dihydro-3H-1,2,4-triazole-3-thione, utilize X-ray diffraction and molecular modeling techniques to investigate structural and conformational aspects (Karayel & Özbey, 2008). Such analyses are crucial for understanding the molecular structure of 1-(4-ethylphenyl)-5-(2-furylmethyl)-1,3,5-triazinane-2-thione.

Chemical Reactions and Properties

Triazine derivatives are known for their reactivity and ability to undergo various chemical reactions. The study of compounds like 1-(4-chloroanilinomethyl)-5-(4-chlorophenyl)-1,3,5-triazinane-2-thione provides insights into the chemical behavior of triazine derivatives, including their hydrogen-bonding capabilities and interactions in the solid state (Zhang et al., 2008).

Physical Properties Analysis

The physical properties of triazine derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. For similar compounds, such as 4-ethyl-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, studies focus on crystal structure determination to compare with aromatic analogs, which can provide valuable information on the physical properties of 1-(4-ethylphenyl)-5-(2-furylmethyl)-1,3,5-triazinane-2-thione (Wawrzycka-Gorczyca & Siwek, 2011).